N-(2-ethylphenyl)-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(2-morpholin-4-yl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C23H23N5O3S2/c1-2-15-6-3-4-7-16(15)24-18(29)14-28-22(30)20-21(19(26-28)17-8-5-13-32-17)33-23(25-20)27-9-11-31-12-10-27/h3-8,13H,2,9-12,14H2,1H3,(H,24,29)
• InChI Key: VQGXBSUCECTFQO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)N5CCOCC5
• Molecular Formula: C23H23N5O3S2
• Molecular Weight: 481.6 g/mol

Description

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups. For example, the morpholino group could enhance its solubility in water.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds with thiazole, thiazolidinone, and morpholine functionalities have been extensively studied for their antimicrobial and antifungal properties. For instance, Gul et al. (2017) synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, exhibiting significant antimicrobial and hemolytic activity against a variety of microbial species. This suggests potential applications in developing new antimicrobial agents (Gul et al., 2017). Similarly, Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as fungicidal agents against Candida species, highlighting their broad antifungal activity and potential for antifungal drug development (Bardiot et al., 2015).

Anti-inflammatory and Analgesic Properties

Research on morpholine derivatives has also explored their anti-inflammatory and analgesic effects. The study by Attimarad et al. (2017) on ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates revealed compounds with halogen substitution displaying good anti-inflammatory and analgesic activities, comparable to those of indomethacin and aspirin. These findings open avenues for the development of new anti-inflammatory and analgesic drugs (Attimarad et al., 2017).

Anticancer Activity

Compounds bearing thiazole and morpholine groups have shown promise as anticancer agents. Horishny et al. (2020) synthesized N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides with significant anticancer activity, underscoring their potential in cancer therapy development (Horishny et al., 2020). Moreover, compounds with structural modifications on thiazole and benzimidazole frameworks have been screened for enzyme inhibitory activities relevant to cancer treatment, as demonstrated by Can et al. (2017), further supporting the role of these compounds in medicinal chemistry and drug discovery (Can et al., 2017).